Cas no 1006348-46-4 ((4-Amino-1H-pyrazol-1-yl)acetic)

• Product Name: (4-Amino-1H-pyrazol-1-yl)acetic
• CAS No: 1006348-46-4
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD04969594
• CID: 2104369
• PubChem ID: 19576655
• Update Time: 2025-06-27

(4-Amino-1H-pyrazol-1-yl)acetic Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-pyrazol-1-yl)acetic acid
• 2-(4-aminopyrazol-1-yl)acetic acid
• 4-Amino-1H-pyrazole-1-acetic acid
• GQB34846
• Z801633548
• STK350267
• BBL040383
• SCHEMBL1703493
• AKOS000309937
• 1006348-46-4
• DA-16445
• ALBB-021524
• 685-772-2
• (4-amino-1H-pyrazol-1-yl)acetic acid
• 2-(4-amino-1H-pyrazol-1-yl)aceticacid
• 1H-pyrazole-1-acetic acid, 4-amino-, hydrochloride
• MFCD04969594
• EN300-53556
• D77107
• CS-0112666
• (4-Amino-1H-pyrazol-1-yl)acetic

• MDL： MFCD04969594
• Inchi： 1S/C5H7N3O2/c6-4-1-7-8(2-4)3-5(9)10/h1-2H,3,6H2,(H,9,10)
• InChI Key： ARGNGTFXKVEQNL-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C=N1)N)=O

Computed Properties

• Exact Mass: 141.053826475Da
• Monoisotopic Mass: 141.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 81.1Ų

Additional information on (4-Amino-1H-pyrazol-1-yl)acetic

(4-Amino-1H-pyrazol-1-yl)acetic Acid (CAS No. 1006348-46-4)

(4-Amino-1H-pyrazol-1-yl)acetic acid, also known by its CAS registry number 1006348-46-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of (4-Amino-1H-pyrazol-1-yl)acetic acid consists of a pyrazole ring substituted with an amino group at the 4-position and an acetic acid moiety attached to the 1-position, making it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of (4-Amino-1H-pyrazol-1-yl)acetic acid as a precursor for synthesizing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. The presence of the amino group in the pyrazole ring provides a site for further functionalization, enabling the creation of derivatives with enhanced bioavailability and target specificity.

The synthesis of (4-Amino-1H-pyrazol-1-yl)acetic acid typically involves a multi-step process that begins with the preparation of the pyrazole ring. One common approach is the condensation reaction between hydrazine derivatives and carbonyl compounds, followed by subsequent modifications to introduce the amino and acetic acid groups. This compound has also been used as an intermediate in the synthesis of more complex molecules, such as peptide analogs and bioisosteres, which are valuable in drug discovery programs.

In terms of biological activity, (4-Amino-1H-pyrazol-1-yl)acetic acid has shown promising results in preclinical studies. For example, it has been reported to exhibit potent inhibitory effects on certain enzymes associated with inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy.

The structural versatility of (4-Amino-1H-pyrazol-1-ylium acetate) (another name for this compound) allows for extensive chemical modifications, which can be tailored to enhance its pharmacokinetic properties. Researchers have explored various strategies to improve its solubility and stability, including the introduction of hydrophilic groups or the formation of salt complexes. These modifications are critical for ensuring that the compound can be effectively administered and absorbed within the body.

From an industrial perspective, (4-Amino-1H-pyrazolium acetate) is often synthesized on a large scale using efficient synthetic routes that minimize waste and maximize yield. The demand for this compound has grown significantly due to its applications in both academic research and pharmaceutical development. Its availability from reputable chemical suppliers ensures that researchers worldwide can access this valuable reagent for their studies.

In conclusion, (4-Amino-1H-pyrazolium acetate) (CAS No. 1006348-46-) is a compound with immense potential in various areas of chemistry and biology. Its unique structure, coupled with its ability to undergo further functionalization, makes it an invaluable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.